Lithium iodide hydrate

Specification

• CAS No.: 17023-24-4
• Molecular Formula: H2ILiO
• Molecular Weight: 151.9 g/mol
• IUPAC Name: lithium;iodide;hydrate
• Standard InChI: InChI=1S/HI.Li.H2O/h1H;;1H2/q;+1;/p-1
• Standard InChI Key: WAZWGFFJLSIDMX-UHFFFAOYSA-M
• Isomeric SMILES: [Li+].O.[I-]
• SMILES: [Li+].O.[I-]
• Canonical SMILES: [Li+].O.[I-]

Introduction

Chemical Properties and Structure

Lithium iodide hydrate presents as a white crystalline powder or crystals. The anhydrous form has a molecular formula of ILi with a molecular weight of 133.84 g/mol. The compound exhibits notable physical properties that contribute to its utility in various applications.

The structure of anhydrous lithium iodide follows the prototypical sodium chloride (rock salt) pattern, with lithium cations in an octahedral geometry (6-coordinate). When hydrated, water molecules are incorporated into this crystal lattice, modifying its properties significantly.

Table 1: Physical Properties of Lithium Iodide (Anhydrous Form)

Property	Value
Molecular Formula	ILi
Molecular Weight	133.845 g/mol
Appearance	White crystalline solid
Melting Point	469°C or 560°C
Boiling Point	1171°C
Density	4060 kg/m³
Oxidation State of Li	+1

Table 2: Elemental Composition of Lithium Iodide

Element	Percentage (%)
Iodine (I)	94.81
Lithium (Li)	5.19

The hydrate form typically contains variable amounts of water, which significantly affects its physical properties compared to the anhydrous form. The water content can be up to 30%, as measured by Karl Fischer titration methods. This hygroscopic nature makes lithium iodide hydrate particularly useful in applications requiring moisture absorption or controlled release of water molecules.

Synthesis and Preparation Methods

Several methods exist for synthesizing lithium iodide hydrate, each with specific advantages depending on the required purity and scale of production. The most common synthesis routes include:

Reaction of Lithium Hydroxide with Hydroiodic Acid

One of the standard methods involves the direct reaction of lithium hydroxide with hydroiodic acid, followed by purification through recrystallization:

LiOH(aq) + HI(aq) → LiI(aq) + H₂O(l)

Neutralization of Lithium Carbonate

Lithium iodide can also be synthesized by neutralizing lithium carbonate with hydroiodic acid:

Li₂CO₃(aq) + 2HI(aq) → 2LiI(aq) + H₂O(l) + CO₂(g)

Direct Reaction of Lithium and Iodine

Though less commonly employed due to cost considerations, lithium metal can react directly with elemental iodine:

2Li(s) + I₂(s) → 2LiI(s)

Two-Step Synthesis via Lithium Hydroxide

A practical laboratory method involves first synthesizing lithium hydroxide from lithium carbonate and calcium hydroxide, followed by reacting the lithium hydroxide with elemental iodine:

Step 1: Li₂CO₃ + Ca(OH)₂ → 2LiOH + CaCO₃
Step 2: LiOH + I₂ → LiI + other products

This method is particularly useful for laboratory-scale preparations where hydroiodic acid might be unavailable or impractical to use.

Applications

Lithium iodide hydrate serves a variety of crucial functions across multiple industries and research areas, making it a versatile compound with significant technological importance.

Pharmaceutical Applications

In the medical field, lithium compounds including lithium iodide hydrate have important applications, particularly in treatments for mood disorders. Leveraging lithium's mood-stabilizing properties, these compounds play a vital role in managing bipolar disorder and related conditions.

The unique properties of lithium iodide hydrate help in stabilizing active pharmaceutical ingredients, ensuring better efficacy of medications. This stabilizing effect can be crucial for maintaining the shelf life and effectiveness of certain pharmaceutical formulations.

Chemical Synthesis and Research

Lithium iodide hydrate acts as an important reagent in organic synthesis, particularly in the formation of organolithium compounds. These reactions are important for researchers developing new pharmaceuticals and materials.

In analytical chemistry, the compound is employed to improve the accuracy of chemical analyses, with particular benefits in enhancing detection limits for environmental monitoring applications. Its role as a reactive intermediate makes it valuable in complex synthetic pathways that require specific reaction conditions or molecular transformations.

Other Industrial Applications

Thermal Management

The compound is utilized in thermal management applications, particularly in electronics, due to its ability to conduct heat effectively. This property is essential for maintaining optimal operating conditions in various electronic devices and systems.

Materials Science

Researchers explore lithium iodide hydrate in the development of new materials, including superconductors and advanced ceramics. These applications provide innovative solutions for various technological challenges in materials engineering and design.

Humidity Control

Due to its hygroscopic nature, lithium iodide hydrate is effective in moisture absorption applications, making it useful in packaging sensitive electronic components or pharmaceuticals where humidity control is critical. This property allows for protected storage of moisture-sensitive materials and devices.

Specifications and Quality Control

Commercial lithium iodide hydrate typically adheres to strict quality control standards to ensure suitability for research and industrial applications. Standard specifications include:

Table 3: Typical Specifications for Commercial Lithium Iodide Hydrate

Parameter	Specification
Appearance	Crystalline powder or crystals
Water Content	≤30% (Karl Fischer)
Iron (Fe) Content	≤10 ppm
Purity (Argentometric Titration)	≥98.5% (on dry substance)
Sulfate (SO₄) Content	≤1000 ppm

These specifications ensure consistency and reliability in various applications, particularly those requiring high purity standards such as battery research and pharmaceutical development.